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Compound of Interest

Compound Name: Guanisoquin sulfate

CAS No.: 1212-83-5

Cat. No.: B073413 Get Quote

Executive Summary: Immediate Action Card
Guanisoquin Sulfate is a potent adrenergic neuron blocking agent (antihypertensive).[1][2][3]

While often shipped as "non-hazardous" for transport, its pharmacological activity necessitates

strict containment to prevent physiological exposure and environmental bioaccumulation.[2]

Metric Critical Data

CAS Number 1212-83-5

Chemical Family Guanidine derivative; Isoquinoline

Primary Hazard
Pharmacologically Active (Sympatholytic).[1][2]

[3] Potential skin/eye irritant.[3][4][5][6][7]

Disposal Code
Non-RCRA Regulated Pharmaceutical Waste

(unless mixed with listed solvents).[1][2][3]

Destruction Method
High-Temperature Incineration (Preferred).[1][2]

[3]

Incompatible With Strong oxidizers.[1][2][3]
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To dispose of a chemical safely, one must understand its mechanism of injury. Guanisoquin
sulfate acts by inhibiting the release of norepinephrine from sympathetic nerve endings .[1][2]

[3]

Why specific disposal is required: Unlike simple inorganic salts, this compound is bioactive.

[1][2][3] Discharge into municipal water systems (sink disposal) is strictly prohibited because

standard water treatment does not degrade the isoquinoline ring structure, leading to

potential aquatic toxicity.[1][2][3]

The "Sulfate" Factor: The sulfate salt form renders the compound water-soluble.[1][2][3] This

increases the risk of rapid absorption through mucous membranes and rapid dissemination

in water systems if a spill occurs.[3]

Waste Classification & Regulatory Framework
Before disposal, categorize the waste stream.[2][3] Although Guanisoquin sulfate is not

explicitly P-listed or U-listed under US EPA RCRA regulations, it defaults to "Non-Regulated

Pharmaceutical Waste" in a research setting.[1][2][3]

The "Self-Validating" Classification Check:

Is it P-listed? No (Not an acute hazardous waste like epinephrine).[1][2][3]

Is it U-listed? No (Not a toxic waste like phenol).[2][3]

Does it exhibit toxicity characteristics (TCLP)? Unlikely, unless mixed with heavy metals or

solvents.[1][2][3]

Conclusion: Manage as Pharm-Waste (Blue/White Bin) for incineration.[1][2][3]

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Powder/Expired Aliquots)
For expired vials or excess dry powder.[1][2][3]

Segregation: Do not empty the vial. Keep the substance in its original primary container.
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Secondary Containment: Place the vial into a clear, sealable polyethylene bag (Zip-lock).

Labeling: Affix a "Non-Hazardous Pharmaceutical Waste" label. Explicitly write:

"Guanisoquin Sulfate - Antihypertensive Agent - Do Not Landfill."

Disposal: Deposit into the laboratory's Pharmaceutical Waste Drum (typically white with a

blue lid) destined for incineration.[1][2][3]

Scientific Rationale: Landfilling allows leaching into groundwater.[2][3] Incineration at

>1000°C ensures thermal decomposition of the guanidine and isoquinoline moieties .[2][3]

Protocol B: Liquid Waste (Stock Solutions & Media)
For DMSO or aqueous stock solutions.[1][2][3]

Assessment: Determine the solvent base.[2][3]

Aqueous: pH adjust to neutral if necessary (rarely needed for sulfate salts).[2][3]

Organic (DMSO/Ethanol): Classify based on the solvent's ignitability.[2][3]

Consolidation: Pour into the appropriate Satellite Accumulation Area (SAA) carboy.

Stream A (Aqueous + Drug): "Aqueous Waste contaminated with Ethidium/Drugs."[1][2][3]

Stream B (Solvent + Drug): "Organic Solvents (Halogenated/Non-Halogenated)."[1][2][3]

Rinsing: Triple rinse the empty stock vial with the matching solvent.[2][3] Pour rinsate into the

waste carboy.

Deactivation (Bleach Warning):DO NOT mix guanidine derivatives with bleach (Sodium

Hypochlorite).[1][2][3]

Critical Safety Note: While Guanisoquin is a sulfate, not a thiocyanate, mixing high

concentrations of guanidine-containing compounds with hypochlorite can theoretically

generate chloramines or other toxic byproducts.[1][2][3] Use 1N NaOH for surface

decontamination if needed, or simple detergent and water .[1][2][3]
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Protocol C: Trace Contaminated Debris
For gloves, weigh boats, and pipette tips.[1][2]

Gross vs. Trace:

Trace (<3% by weight): Dispose of in standard laboratory trash (if local regulations permit)

or "Lab Debris" boxes.[2][3]

Gross Contamination:[1][2][3] If a weigh boat has visible powder residue, treat it as Solid

Waste (Protocol A).[1][2][3]

Sharps: Any needles used for injection of Guanisoquin must go into the Red Sharps

Container, regardless of residual volume.

Visual Workflow: Cradle-to-Grave Decision Tree
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Waste Generation:
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Figure 1: Decision logic for segregating Guanisoquin Sulfate waste streams to ensure

regulatory compliance and environmental safety.[1][2][3]

Safety & Spill Management (Self-Validating System)
To ensure the protocol works, verify the following before handling:

PPE Check:
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Hands: Double nitrile gloves (0.11 mm minimum thickness).[1][2][3]

Eyes: Chemical splash goggles (ANSI Z87.1).[1][2][3]

Respiratory: If handling open powder >100mg, use a weighted balance enclosure or N95

particulate respirator.[1][2][3]

Spill Cleanup (Powder):

Do NOT dry sweep (creates dust aerosols).[1][2][3]

Method: Cover spill with wet paper towels (water or dilute detergent) to dampen.[1][2][3]

Scoop up damp slurry and place in a hazardous waste bag.

Verification: Wipe surface with a white Chem-Wipe; if no yellow/off-white discoloration

remains, the area is clean.[1][2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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